Cas no 1689938-11-1 ((2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid)

(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
- EN300-1297329
- 1689938-11-1
-
- Inchi: 1S/C7H12N4O2/c1-2-11-6(9-4-10-11)3-5(8)7(12)13/h4-5H,2-3,8H2,1H3,(H,12,13)/t5-/m0/s1
- InChI Key: YCAONCGHEWQENS-YFKPBYRVSA-N
- SMILES: OC([C@H](CC1=NC=NN1CC)N)=O
Computed Properties
- Exact Mass: 184.09602564g/mol
- Monoisotopic Mass: 184.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 94Ų
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1297329-10.0g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 10g |
$5590.0 | 2023-05-26 | ||
Enamine | EN300-1297329-0.05g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 0.05g |
$1091.0 | 2023-05-26 | ||
Enamine | EN300-1297329-0.5g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 0.5g |
$1247.0 | 2023-05-26 | ||
Enamine | EN300-1297329-10000mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 10000mg |
$5159.0 | 2023-09-30 | ||
Enamine | EN300-1297329-50mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 50mg |
$1008.0 | 2023-09-30 | ||
Enamine | EN300-1297329-2500mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 2500mg |
$2351.0 | 2023-09-30 | ||
Enamine | EN300-1297329-1000mg |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 1000mg |
$1200.0 | 2023-09-30 | ||
Enamine | EN300-1297329-0.1g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 0.1g |
$1144.0 | 2023-05-26 | ||
Enamine | EN300-1297329-2.5g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 2.5g |
$2548.0 | 2023-05-26 | ||
Enamine | EN300-1297329-5.0g |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid |
1689938-11-1 | 5g |
$3770.0 | 2023-05-26 |
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid Related Literature
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
-
2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
-
4. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
Additional information on (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
Research Briefing on (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid (CAS: 1689938-11-1)
The compound (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid (CAS: 1689938-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the role of (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid as a novel amino acid derivative with a 1,2,4-triazole moiety. The presence of the triazole ring, known for its bioisosteric properties, enhances the compound's ability to interact with biological targets, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic methodologies, including asymmetric synthesis and catalytic hydrogenation, to produce this compound with high enantiomeric purity.
In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key metabolic pathways. For instance, it has shown inhibitory activity against certain enzymes involved in amino acid metabolism, suggesting its utility in treating metabolic disorders. Additionally, preliminary data indicate that (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid may exhibit neuroprotective effects, opening new avenues for research in neurodegenerative diseases.
The pharmacokinetic profile of this compound has also been a subject of investigation. Studies have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and minimal off-target effects. These properties, combined with its metabolic stability, position it as a viable lead compound for further optimization in drug development programs.
Looking ahead, researchers are exploring the potential of (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid in combination therapies and as a scaffold for the design of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This compound exemplifies the convergence of chemical innovation and biological insight, underscoring its significance in advancing the field of medicinal chemistry.
1689938-11-1 ((2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid) Related Products
- 2015368-26-8((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid)
- 486452-75-9(methyl 4-{6,7-dimethoxy-2-(4-methoxybenzoyl)-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate)
- 1807249-40-6(Methyl 2-cyano-3-trifluoromethoxy-5-(trifluoromethylthio)benzoate)
- 1806171-22-1(5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)
- 2136903-86-9((3S)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-pyrazol-4-yl)propanoic acid)
- 2039-76-1(3-Acetylphenanthrene)
- 1189426-16-1(Sulfadiazine-13C6)
- 1805579-86-5(3-Bromo-4-bromomethyl-2-cyanophenylacetic acid)
- 1219915-29-3((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-1-(furan-2-yl)propan-2-ylprop-2-enamide)
- 940203-36-1(2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid)




